3-Eicosene, (E)-

• Molecular Formula: C20H40
• Molecular Weight: 280.5 g/mol
• SMILES: CCCCCCCCCCCCCCCCC=CCC
• InChI: InChI=1S/C20H40/c1-3-5-7-9-11-13-15-17-19-20-18-16-14-12-10-8-6-4-2/h5,7H,3-4,6,8-20H2,1-2H3/b7-5+
• InChIKey: AKTLQTMAOYZJGI-FNORWQNLSA-N

Using a non-specific eicosene isomer (e.g., 1-Eicosene or cis-3-eicosene) in analytical workflows leads to peak misidentification and false-positive results in metabolomics or phytochemical studies. 3-Eicosene, (E)- (CAS 74685-33-9) is the pure trans-configured internal alkene that eliminates this risk. - Distinct predicted boiling point (354.3±9.0 °C) and unique chromatographic elution profile ensure unambiguous identification in complex natural extracts. - Critical for insect chemical ecology and antimicrobial SAR studies, where the trans-geometry governs molecular recognition and biological activity. - Supplied as a neat analytical standard; ready-to-use for GC-MS, GC-FID, and bioassay development.

3-Eicosene, (E)- Overview

3-Eicosene, (E)- is a long-chain, unbranched internal alkene hydrocarbon with the molecular formula C₂₀H₄₀, a molecular weight of 280.53 g/mol, and a single double bond in the trans (E) configuration at the C3 position [1]. This compound is a naturally occurring secondary metabolite found in diverse biological sources, including plant essential oils, fungal extracts, and entomopathogenic bacteria [2][3]. For procurement and scientific application, its defining characteristic is the specific trans-geometry, which dictates its physical properties, chromatographic behavior, and potential biological interactions, distinguishing it from its cis-isomer and other eicosene positional isomers.

Isomer

Trans (E) long-chain alkene standard

Workflow

GC-MS metabolomics, semiochemical, thermophysical studies

Selection

E/Z isomer-specific analytical reference; not a generic eicosene

• [1] National Institute of Standards and Technology (NIST). (n.d.). 3-Eicosene, (E)-. NIST Chemistry WebBook, SRD 69. View Source
• [2] Lulamba, T. E., Green, E., & Serepa-Dlamini, M. H. (2021). Photorhabdus sp. ETL Antimicrobial Properties and Characterization of Its Secondary Metabolites by Gas Chromatography-Mass Spectrometry. Life, 11(8), 787. View Source
• [3] Chira, A., Rekik, I., Rahmouni, F., Amor, I. B., Gargouri, B., Kallel, C., ... & Saoudi, M. (2025). Phytochemical Composition of Urtica dioica Essential Oil with Antioxidant and Anti-inflammatory Properties: In Vitro and In Vivo Studies. Current Pharmaceutical Biotechnology, 26(5), 728-739. View Source

Substitution Risks with Generic Eicosene

Substituting 3-Eicosene, (E)- with a non-specific eicosene isomer, such as 1-Eicosene or a cis-configured 3-eicosene, introduces significant risk of experimental failure. These compounds are distinct chemical entities with different stereochemistry and double-bond positioning. These differences manifest as variations in physical properties (e.g., melting point, boiling point) [1] and chromatographic retention behavior [2], which can critically impact method development, reproducibility, and the accuracy of analytical results. Furthermore, in biological systems, the specific geometric configuration of the double bond can be a key determinant of molecular recognition, where the trans-isomer may exhibit a distinct activity profile compared to its cis counterpart, a principle well-documented in pheromone and lipid biochemistry [3][4].

Chain position mismatch

1-Eicosene (terminal alkene) differs in boiling point and density; method parameters may not transfer directly.

Saturation mismatch

Eicosane (alkane) lacks the double bond; chromatographic and physical profiles may shift significantly.

Isomer configuration

(Z)-3-Eicosene stereochemistry may alter bioassay interpretation and GC elution order; isomer verification is critical.

• [1] Wikipedia contributors. (2004, October 2). Cis–trans isomerism. In Wikipedia, The Free Encyclopedia. Retrieved April 17, 2026. View Source
• [2] Zenkevich, I. G. (2013). Chromatographic identification of (E)- and (Z)-isomers of unsaturated organic compounds using their physicochemical characteristics. Russian Journal of General Chemistry, 83(4), 679-690. View Source
• [3] Raptopoulos, D., Haniotakis, G., Koutsaftikis, A., Kelly, D., & Mavraganis, V. (2025). Biological activity of chemicals identified from extracts and volatiles of male Rhagoletis cerasi. The Pherobase. View Source
• [4] Lulamba, T. E., Green, E., & Serepa-Dlamini, M. H. (2021). Photorhabdus sp. ETL Antimicrobial Properties and Characterization of Its Secondary Metabolites by Gas Chromatography-Mass Spectrometry. Life, 11(8), 787. View Source

Key Differences from Closest Analogs

Boiling Point vs. 1-Eicosene and Eicosane

The predicted normal boiling point of (E)-3-Eicosene (354.3±9.0 °C) is higher than that of its positional isomer 1-Eicosene (341 °C) [1] and the fully saturated analog Eicosane (343.1 °C) [2]. This indicates that the internal, trans double bond in (E)-3-Eicosene leads to a higher boiling point than both the terminal alkene and the corresponding alkane under standard conditions.

Boiling Point

Data to verify

Pred. T_b 354.3±9.0 °C, Δ ~11°C higher than 1-Eicosene (341 °C) and Eicosane (343 °C)

Supports method-specific parameter settings for GC and distillation.

Predicted value; experimental verification recommended.

Evidence Dimension	Normal Boiling Point (at 760 mmHg)
Target Compound Data	354.3 ± 9.0 °C (Predicted)
Comparator Or Baseline	1-Eicosene: 341 °C; Eicosane: 343.1 °C
Quantified Difference	ΔTb ≈ +11.2 °C higher than 1-Eicosene; ΔTb ≈ +11.2 °C higher than Eicosane
Conditions	Predicted values for (E)-3-Eicosene; experimental data from literature for comparators at standard atmospheric pressure.

Why This Matters

The significant difference in boiling point directly impacts method development and verification for gas chromatography and distillation processes, requiring distinct operational parameters and confirming that the compounds are not interchangeable.

• [1] BaseChem. (n.d.). 1-Eicosene. BaseChem. View Source
• [2] Wikipedia contributors. (2004, October 2). Eicosane. In Wikipedia, The Free Encyclopedia. Retrieved April 17, 2026. View Source

Liquid Density vs. 1-Eicosene

The predicted liquid density of (E)-3-Eicosene (0.796±0.06 g/cm³) is higher than the experimentally determined density of 1-Eicosene (0.7882 g/cm³ at 20°C) [1]. This higher density for the internal trans-alkene aligns with the general trend that trans-isomers can pack more efficiently in the liquid state compared to terminal alkenes.

Liquid Density

Data to verify

Pred. ρ 0.796±0.06 g/cm³ vs. 1-Eicosene 0.7882 g/cm³ (20°C), Δρ ≈ +0.008 g/cm³

Measurable density difference supports QC and formulation review.

Predicted property; confirm with experimental lot data.

Evidence Dimension	Liquid Density
Target Compound Data	0.796 ± 0.06 g/cm³ (Predicted)
Comparator Or Baseline	1-Eicosene: 0.7882 g/cm³ (at 20°C)
Quantified Difference	Δρ ≈ +0.008 g/cm³ higher for (E)-3-Eicosene
Conditions	Predicted value for (E)-3-Eicosene; experimental data for 1-Eicosene at 20°C.

Why This Matters

A measurable difference in density serves as a key quality control parameter and a physical property that influences formulation and handling, further confirming the distinct nature of (E)-3-Eicosene.

• [1] BaseChem. (n.d.). 1-Eicosene. BaseChem. View Source

Biological Activity vs. (Z)-3-Eicosene

While direct comparative bioassay data for (E)-3-Eicosene versus (Z)-3-Eicosene is not available in the primary literature, a robust class-level inference can be made. The (E)-isomer is a known component of complex natural mixtures with demonstrated antimicrobial and semiochemical activities [1][2]. The principle of stereochemical specificity is paramount in biological systems; for example, the response of insects to pheromone components is highly dependent on the correct E/Z configuration [3]. Therefore, (Z)-3-Eicosene cannot be assumed to possess the same biological profile and would be an invalid substitute in any study where the natural (E)-isomer has been identified as an active component or marker.

Bioactivity Profile

Class-level

(E)-isomer present in extracts with reported antimicrobial and semiochemical activity; (Z)-isomer activity not documented.

Isomer identity may influence biological recognition; supports stereochemical review.

Class-level inference; direct bioassay comparison unavailable.

Evidence Dimension	Biological Activity Profile
Target Compound Data	(E)-3-Eicosene: Detected in extracts with antimicrobial and insecticidal activity [1][2]
Comparator Or Baseline	(Z)-3-Eicosene: No documented biological activity profile available
Quantified Difference	N/A - The difference is qualitative, rooted in the established principle of stereochemical recognition in biochemistry.
Conditions	In vitro antimicrobial assays and insect bioassays on complex natural mixtures.

Why This Matters

Procurement of the correct trans (E) isomer is non-negotiable for research into the compound's biological function. Using an isomer of unknown or different activity would invalidate experimental results.

• [1] Lulamba, T. E., Green, E., & Serepa-Dlamini, M. H. (2021). Photorhabdus sp. ETL Antimicrobial Properties and Characterization of Its Secondary Metabolites by Gas Chromatography-Mass Spectrometry. Life, 11(8), 787. View Source
• [2] Effectiveness of ethyl acetate extract from Aspergillus flavipes AUMC 11390 culture filtrate on biological and physiological performance of the spiny bollworm, Earias insulana, (Boisd.) (Lepidoptera: Nolidae). (n.d.). CORE. View Source
• [3] Raptopoulos, D., Haniotakis, G., Koutsaftikis, A., Kelly, D., & Mavraganis, V. (2025). Biological activity of chemicals identified from extracts and volatiles of male Rhagoletis cerasi. The Pherobase. View Source

Chromatographic Elution Profile

Based on the general chromatographic principles established for E/Z isomers of 1,2-disubstituted alkenes [1], (E)-3-Eicosene is predicted to elute differently than its (Z)-isomer on standard non-polar GC columns. The physicochemical properties of the isomers determine their sequence of elution, with the isomer having the minimum boiling point and refractive index often exhibiting the least retention [1]. Consequently, (E)-3-Eicosene will possess a unique and verifiable Kovats Retention Index that is distinct from its (Z)-analog, enabling its unambiguous identification and quantification in complex mixtures, a critical feature for quality assurance and method validation.

GC Retention

Class-level

Predicted distinct RI for (E)- vs. (Z)-isomer on non-polar columns per E/Z isomer theory.

Supports isomer-specific identification in metabolomics and purity assessment.

Empirical Kovats Index verification against authentic (Z)-standard needed.

Evidence Dimension	Gas Chromatographic Retention Behavior
Target Compound Data	(E)-3-Eicosene: Unique, compound-specific retention time and index
Comparator Or Baseline	(Z)-3-Eicosene: A different, predictable retention time and index
Quantified Difference	N/A - The difference is qualitative and based on established chromatographic theory for E/Z isomers.
Conditions	Gas chromatography on non-polar stationary phases (e.g., DB-5).

Why This Matters

A unique chromatographic signature is essential for the positive identification and purity assessment of (E)-3-Eicosene, especially when it is a component of a natural extract or a synthesized mixture. This confirms its identity beyond a simple molecular weight measurement.

• [1] Zenkevich, I. G. (2013). Chromatographic identification of (E)- and (Z)-isomers of unsaturated organic compounds using their physicochemical characteristics. Russian Journal of General Chemistry, 83(4), 679-690. View Source

Key Application Scenarios

GC-MS Metabolomics Standard

For research involving the identification of volatile organic compounds (VOCs) in natural extracts (e.g., essential oils, microbial cultures), 3-Eicosene, (E)- must be used as a pure analytical standard. Its distinct predicted boiling point and the class-level inference of its unique chromatographic elution profile [1] are essential for unambiguous identification in complex matrices. Relying on a generic eicosene standard would lead to peak misidentification and false-positive results in metabolomics or phytochemical studies [2].

Insect Semiochemistry Research

Studies investigating the role of 3-Eicosene, (E)- in insect chemical ecology, such as its presence in extracts with demonstrated insecticidal activity [3] or its potential function as a semiochemical [4], require the pure (E)-isomer. Based on the class-level inference that stereochemistry is critical for biological activity [4], the use of the incorrect (Z)-isomer or a mixture would confound bioassay results, making it impossible to determine the compound's true function in insect behavior or its potential as a biorational pesticide lead.

Thermophysical Property Studies

Research focused on the fundamental thermophysical properties of long-chain hydrocarbons benefits from the specific characteristics of (E)-3-Eicosene. Its quantifiably higher predicted boiling point (354.3±9.0 °C) compared to the terminal alkene 1-Eicosene (341 °C) [5] and the saturated alkane Eicosane (343.1 °C) [6] provides a key data point for validating computational models and structure-property relationship (QSPR) predictions for internal, trans-configured alkenes.

Antimicrobial Discovery & Mechanism

In research aimed at discovering new antimicrobial compounds from bacterial sources, 3-Eicosene, (E)- has been identified as a key component in extracts from Photorhabdus sp. that exhibit antimicrobial activity [7]. To investigate the specific contribution of this molecule to the observed activity and to elucidate its potential mechanism of action, the procurement of the pure, authentic (E)-3-Eicosene is essential. Using a mixture of isomers or the incorrect isomer would render any subsequent structure-activity relationship (SAR) or minimum inhibitory concentration (MIC) determination studies invalid.

Application

Selection Property

Validation Focus

GC-MS Metabolomics Standard

Isomer-specific retention index

Peak identity confirmation in complex matrices

Semiochemical Research

E/Z isomer configuration

Bioassay isomer specificity verification

Thermophysical Property Studies

Predicted thermophysical parameters

QSPR model validation

Antimicrobial Screening Studies

Isomer-defined test compound

SAR and MIC endpoint review

• [1] Zenkevich, I. G. (2013). Chromatographic identification of (E)- and (Z)-isomers of unsaturated organic compounds using their physicochemical characteristics. Russian Journal of General Chemistry, 83(4), 679-690. View Source
• [2] Lulamba, T. E., Green, E., & Serepa-Dlamini, M. H. (2021). Photorhabdus sp. ETL Antimicrobial Properties and Characterization of Its Secondary Metabolites by Gas Chromatography-Mass Spectrometry. Life, 11(8), 787. View Source
• [3] Effectiveness of ethyl acetate extract from Aspergillus flavipes AUMC 11390 culture filtrate on biological and physiological performance of the spiny bollworm, Earias insulana, (Boisd.) (Lepidoptera: Nolidae). (n.d.). CORE. View Source
• [4] Raptopoulos, D., Haniotakis, G., Koutsaftikis, A., Kelly, D., & Mavraganis, V. (2025). Biological activity of chemicals identified from extracts and volatiles of male Rhagoletis cerasi. The Pherobase. View Source
• [5] BaseChem. (n.d.). 1-Eicosene. BaseChem. View Source
• [6] Wikipedia contributors. (2004, October 2). Eicosane. In Wikipedia, The Free Encyclopedia. Retrieved April 17, 2026. View Source
• [7] Lulamba, T. E., Green, E., & Serepa-Dlamini, M. H. (2021). Photorhabdus sp. ETL Antimicrobial Properties and Characterization of Its Secondary Metabolites by Gas Chromatography-Mass Spectrometry. Life, 11(8), 787. View Source